Cas no 1331267-31-2 (5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole)

• Product Name: 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole
• CAS No: 1331267-31-2
• MF: C₁₂H₁₂BrN₃O₃S
• MW: 358.210980415344
• CID: 6136240
• PubChem ID: 49744668
• Update Time: 2025-06-08

5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole
• 5-[1-(4-bromobenzenesulfonyl)azetidin-3-yl]-3-methyl-1,2,4-oxadiazole
• 5-[1-(4-bromophenyl)sulfonylazetidin-3-yl]-3-methyl-1,2,4-oxadiazole
• F6064-0008
• 5-(1-((4-bromophenyl)sulfonyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole
• AKOS024530420
• 1331267-31-2

• Inchi： 1S/C12H12BrN3O3S/c1-8-14-12(19-15-8)9-6-16(7-9)20(17,18)11-4-2-10(13)3-5-11/h2-5,9H,6-7H2,1H3
• InChI Key： IFZFEWPCMDAQHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CC(C2=NC(C)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 356.978
• Monoisotopic Mass: 356.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole

Comprehensive Overview of 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole (CAS No. 1331267-31-2)

The compound 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole (CAS No. 1331267-31-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidin-3-yl and 1,2,4-oxadiazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for sulfonyl-containing compounds like 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole has surged due to their versatility in drug discovery. The 4-bromobenzenesulfonyl group, in particular, is known for enhancing molecular stability and bioavailability, making it a key focus in the development of small-molecule therapeutics. This compound's CAS No. 1331267-31-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in modern chemistry is the role of heterocyclic compounds in addressing global health challenges. The 1,2,4-oxadiazole ring in this molecule is a prime example, as it is often associated with antimicrobial and anti-inflammatory properties. Researchers are exploring whether 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole could contribute to the fight against drug-resistant pathogens, a hot-button issue in the post-antibiotic era.

From a synthetic perspective, the preparation of 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole involves multi-step organic reactions, including sulfonylation and cyclization processes. These methods are often optimized for yield and purity, as the compound's efficacy in biological assays depends heavily on its structural integrity. The azetidin-3-yl group, for instance, is sensitive to reaction conditions, necessitating precise control during synthesis.

Another area of interest is the compound's potential application in crop protection. Agrochemical researchers are investigating whether 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole could serve as a template for designing new pesticides or herbicides. Its structural motifs align with those of known agrochemicals, and preliminary studies suggest it may exhibit plant growth regulation activity.

In the context of computational chemistry, 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole has been the subject of molecular docking studies. These simulations aim to predict its binding affinity with target proteins, which could accelerate its adoption in drug development pipelines. The 4-bromobenzenesulfonyl moiety, in particular, is hypothesized to play a critical role in these interactions.

As the scientific community continues to explore the capabilities of 5-1-(4-bromobenzenesulfonyl)azetidin-3-yl-3-methyl-1,2,4-oxadiazole, its CAS No. 1331267-31-2 remains a focal point for patent filings and research publications. The compound's versatility and potential applications in pharmaceuticals, agrochemicals, and material science ensure its place as a molecule of enduring interest.